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Introduction
Mesquitol, a naturally occurring flavan-3-ol, has garnered significant interest within the

scientific community for its diverse biological activities. Predominantly found in the heartwood

of Prosopis species, particularly Prosopis juliflora, this polyphenolic compound exhibits potent

antioxidant, antifungal, and antibacterial properties.[1][2][3] This technical guide provides a

comprehensive overview of the physical and chemical properties of Mesquitol, detailed

experimental protocols for its isolation and characterization, and an exploration of its known

biological activities and potential mechanisms of action. The information presented herein is

intended to serve as a valuable resource for researchers, scientists, and drug development

professionals engaged in the study and application of this promising natural product.

Physical and Chemical Properties
Mesquitol, with the systematic IUPAC name (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-

chromene-3,7,8-triol, possesses a molecular formula of C₁₅H₁₄O₆ and a molecular weight of
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290.27 g/mol .[4][5] A summary of its key physical and chemical properties is presented in

Table 1.

Table 1: Physical and Chemical Properties of Mesquitol

Property Value Source(s)

Molecular Formula C₁₅H₁₄O₆ [4][5]

Molecular Weight 290.27 g/mol [4][5]

Melting Point 82-85 °C [6]

Boiling Point

Not experimentally determined;

prediction methods for

polyphenols are available.

[7][8][9][10]

Solubility

Soluble in methanol, ethanol,

and acetone.[6][11][12]

Quantitative data is not readily

available.

[6][11][12]

UV-Vis Absorption

Absorbance in the range of

250-650 nm.[13][14] A

mesquitol diglucoside exhibits

maxima at 274 and 278 nm.

[13]

[13][14]

While an experimental boiling point for Mesquitol has not been reported, predictive models for

organic compounds, particularly polyphenols, can be utilized for its estimation.[7][8][9][10]

Qualitatively, Mesquitol is known to be soluble in polar organic solvents such as methanol,

ethanol, and acetone, which are commonly used in its extraction and purification.[6][11][12]

Spectral Data
Mass Spectrometry (MS): Detailed mass spectrometry data with fragmentation patterns for

Mesquitol is not extensively published. However, studies on related flavan-3-ols and a

proposed fragmentation pathway for a mesquitol diglucoside provide valuable insights. The

fragmentation of flavan-3-ols in negative ion mode often involves Retro-Diels-Alder (RDA)
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reactions, leading to characteristic fragments that can help in structural elucidation.[5][15][16]

[17][18][19]
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Caption: Generalized MS fragmentation pathway for flavan-3-ols like Mesquitol.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Detailed ¹H and ¹³C NMR spectral data

with complete assignments for Mesquitol are not readily available in the public domain.

However, general chemical shift ranges for flavonoids are well-established, and databases of

common flavonoids can serve as a reference for tentative assignments.[2][9][15][16][20][21][22]

[23][24][25][26][27][28][29]

UV-Vis Spectroscopy: Mesquitol exhibits UV absorbance in the range of 250-650 nm.[13][14] A

study on a mesquitol diglucoside reported absorption maxima at 274 and 278 nm, which is

characteristic of the flavan-3-ol chromophore.[13]

Experimental Protocols
Isolation of Mesquitol from Prosopis juliflora
The following protocol is a generalized procedure based on methodologies reported in the

literature for the extraction and isolation of Mesquitol.[1][6][8][11][22][30][31][32][33]

1. Plant Material and Extraction:

Starting Material: Air-dried and powdered heartwood of Prosopis juliflora.

Extraction Solvent: Acetone or methanol are commonly used.

Method: Soxhlet extraction or maceration. For Soxhlet extraction, the powdered heartwood is

continuously extracted with the solvent for several hours. For maceration, the powder is

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/31888096/
https://www.mdpi.com/1420-3049/25/1/103
https://pmc.ncbi.nlm.nih.gov/articles/PMC6316709/
https://www.researchgate.net/publication/338849298_Anti-Fungal_Efficacy_and_Mechanisms_of_Flavonoids
https://www.researchgate.net/publication/338192891_Distribution_of_Flavan-3-ol_Species_in_Ripe_Strawberry_Fruit_Revealed_by_Matrix-Assisted_Laser_DesorptionIonization-Mass_Spectrometry_Imaging
https://www.researchgate.net/figure/Mass-spectrum-and-fragmentation-pattern-of-catechin-flavan-3-ol-C15H14O6-calculated_fig9_382134482
https://www.benchchem.com/product/b12774313/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-mesquitol-physical-chemical-and-biological-properties
https://www.benchchem.com/product/b12774313/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mesquitol-physical-chemical-and-biological-properties
https://www.benchchem.com/product/b12774313/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mesquitol-physical-chemical-and-biological-properties
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2022.1103476/full
https://scite.ai/reports/solubility-of-flavonoids-in-organic-KYlmpe
https://www.mdpi.com/1420-3049/25/1/103
https://pmc.ncbi.nlm.nih.gov/articles/PMC6316709/
https://revistas.intec.edu.do/index.php/cienacli/article/download/3021/3470?inline=1
https://pmc.ncbi.nlm.nih.gov/articles/PMC8471016/
https://www.scielo.br/j/bjps/a/grcZdkyQCtXvqkDcwGGvtzJ/?lang=en
https://www.researchgate.net/publication/397057833_NMR_Chemical_Shifts_of_Common_Flavonoids
https://www.mdpi.com/1420-3049/21/8/1047
https://www.researchgate.net/publication/262460740_13C_NMR_spectral_data_and_molecular_descriptors_to_predict_the_antioxidant_activity_of_flavonoids
https://www.phcogj.com/tags/1h-nmr
https://www.semanticscholar.org/paper/13C-NMR-spectral-data-and-molecular-descriptors-to-Scotti-Fernandes/38e64c1e36550f0507759f04d8c632fab098b93c
https://pmc.ncbi.nlm.nih.gov/articles/PMC11443490/
https://organicchemistrydata.netlify.app/hansreich/resources/nmr/?index=nmr_index%2F1H_shift
https://www.benchchem.com/product/b12774313/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mesquitol-physical-chemical-and-biological-properties
https://consensus.app/search/signaling-pathways-involved-in-cocoa-flavonoid-ant/174hH2_1QauOWOfTrgqlQA/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3689254/
https://www.benchchem.com/product/b12774313/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mesquitol-physical-chemical-and-biological-properties
https://consensus.app/search/signaling-pathways-involved-in-cocoa-flavonoid-ant/174hH2_1QauOWOfTrgqlQA/
https://www.benchchem.com/product/b12774313/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mesquitol-physical-chemical-and-biological-properties
https://www.benchchem.com/product/b12774313/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mesquitol-physical-chemical-and-biological-properties
https://www.researchgate.net/figure/Signaling-pathway-of-the-Antioxidant-mechanism-of-flavonoids-flavonoids-particularly_fig2_393667471
https://www.mdpi.com/1420-3049/27/4/1149
https://www.researchgate.net/publication/313282562_Effect_of_Boiling_and_Juicing_on_the_Content_of_Polyphenols_Invitro_Bioaccessibility_and_Antioxidant_Activity_of_Commonly_Consumed_Vegetables_and_Fruits
http://ajpp.in/uploaded/p68.pdf
https://www.scielo.br/j/bjps/a/grcZdkyQCtXvqkDcwGGvtzJ/?lang=en
https://revistas.intec.edu.do/index.php/cienacli/article/download/3021/3472
https://www.mdpi.com/2297-8739/8/2/13
https://www.researchgate.net/publication/233990443_HPLC_analysis_of_flavonoids
https://www.ijper.org/sites/default/files/IndJPhaEdRes_52_2_321.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12774313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


soaked in the solvent for an extended period (e.g., 24-48 hours) with occasional agitation.

2. Fractionation and Purification:

Solvent Partitioning: The crude extract is concentrated under reduced pressure and can be

partitioned with solvents of increasing polarity (e.g., hexane, ethyl acetate) to remove

nonpolar impurities.

Column Chromatography: The flavonoid-rich fraction is subjected to column chromatography

on silica gel. A gradient elution system, starting with a nonpolar solvent (e.g., hexane or

chloroform) and gradually increasing the polarity with a more polar solvent (e.g., ethyl

acetate or methanol), is employed to separate the components.

Thin-Layer Chromatography (TLC): Fractions are monitored by TLC to identify and pool

those containing Mesquitol.

High-Performance Liquid Chromatography (HPLC): Final purification is often achieved using

preparative or semi-preparative HPLC on a C18 column with a mobile phase typically

consisting of a mixture of acetonitrile and water, often with a small amount of acid (e.g.,

formic acid) to improve peak shape.[7][11][22][30][32]
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Caption: General workflow for the isolation and purification of Mesquitol.

Synthesis of Mesquitol
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A specific, detailed protocol for the total synthesis of Mesquitol is not readily available in the

surveyed literature. However, general strategies for the synthesis of flavan-3-ols and their

derivatives have been reported and could potentially be adapted for Mesquitol.[34][35][36][37]

These methods often involve the construction of the chromane skeleton followed by the

introduction of the appropriate hydroxyl groups.

Biological Activities and Signaling Pathways
Mesquitol exhibits a range of biological activities, with its antioxidant, antifungal, and

antibacterial properties being the most extensively studied.

Antioxidant Activity
The antioxidant activity of Mesquitol is primarily attributed to its ability to act as a potent free-

radical scavenger.[2][3][38][39] The multiple hydroxyl groups on its aromatic rings can donate

hydrogen atoms to neutralize reactive oxygen species (ROS), thereby preventing oxidative

damage to cellular components. Flavonoids, in general, are known to modulate several

signaling pathways involved in the cellular antioxidant response, including the Nrf2, MAPK, and

PI3K/Akt pathways.[1][13][14][40][41] While direct evidence for Mesquitol's interaction with

these pathways is limited, it is plausible that it shares similar mechanisms with other flavonoids.
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Caption: Potential antioxidant signaling pathways modulated by flavonoids like Mesquitol.

Antifungal and Antibacterial Activity
Mesquitol has demonstrated significant inhibitory effects against various fungal and bacterial

strains.[6][8][10][12][13][14][17][32][35][38][42][43][44][45] The proposed mechanisms of action

for flavonoids, which likely extend to Mesquitol, involve the disruption of microbial cell

membranes, inhibition of key enzymes, and interference with nucleic acid and protein

synthesis.[2][4][6][30][35][38][42][44] While specific signaling pathways in microorganisms

directly targeted by Mesquitol have not been fully elucidated, the broad-spectrum activity

suggests a multi-target mechanism.
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Caption: General mechanisms of antimicrobial action for flavonoids.

Conclusion
Mesquitol is a promising natural compound with a well-documented profile of antioxidant,

antifungal, and antibacterial activities. While its fundamental physical and chemical properties

are partially characterized, further research is needed to establish a complete dataset,

including quantitative solubility, a definitive boiling point, and comprehensive spectral analyses

(NMR and MS). The elucidation of the specific signaling pathways modulated by Mesquitol in
both mammalian and microbial systems will be crucial for understanding its full therapeutic

potential and for guiding the development of novel drugs and therapies. This technical guide

provides a solid foundation for researchers to build upon in their future investigations of this

intriguing flavonoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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